Cas no 819863-18-8 (1-Propanesulfonic acid, 3-[(1-methylcyclohexyl)amino]-)
819863-18-8 structure
Product Name:1-Propanesulfonic acid, 3-[(1-methylcyclohexyl)amino]-
CAS No:819863-18-8
MF:C10H21NO3S
MW:235.343641996384
CID:702141
PubChem ID:16035848
Update Time:2025-04-19
1-Propanesulfonic acid, 3-[(1-methylcyclohexyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanesulfonic acid, 3-[(1-methylcyclohexyl)amino]-
- 3-[(1-methylcyclohexyl)amino]propane-1-sulfonic acid
- DTXSID40581161
- SIOWLTTVQDAONL-UHFFFAOYSA-N
- SCHEMBL353831
- 3-[(1-methylcyclohexyl)amino]-1-propanesulfonic acid
- 819863-18-8
-
- Inchi: 1S/C10H21NO3S/c1-10(6-3-2-4-7-10)11-8-5-9-15(12,13)14/h11H,2-9H2,1H3,(H,12,13,14)
- InChI Key: SIOWLTTVQDAONL-UHFFFAOYSA-N
- SMILES: S(CCCNC1(C)CCCCC1)(=O)(=O)O
Computed Properties
- Exact Mass: 235.12421471g/mol
- Monoisotopic Mass: 235.12421471g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 74.8Ų
1-Propanesulfonic acid, 3-[(1-methylcyclohexyl)amino]- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
819863-18-8 (1-Propanesulfonic acid, 3-[(1-methylcyclohexyl)amino]-) Related Products
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